2-[(3,4-Dichlorophenyl)sulfanyl]-5-(trifluoromethyl)-1,3,4-thiadiazole

• CAS No.: 62616-63-1
• Molecular Formula: C9H3Cl2F3N2S2
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)sulfanyl-5-(trifluoromethyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C9H3Cl2F3N2S2/c10-5-2-1-4(3-6(5)11)17-8-16-15-7(18-8)9(12,13)14/h1-3H
• InChI Key: UHNYJCQQQBABSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SC2=NN=C(S2)C(F)(F)F)Cl)Cl

Description

2-[(3,4-Dichlorophenyl)sulfanyl]-5-(trifluoromethyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C9H3Cl2F3N2S2 and its molecular weight is 331.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

130.5 g (0.66 mole) of 2-bromo-5-trifluoromethyl-1,3,4-thiadiazole were added dropwise to a solution of 98.1 g (0.66 mole) of 3,4dichloro-thiophenol and 57.6 g (0.66 mole) of triethylamine in 500 ml of ethanol. An exothermic effect was observed and a white precipitate separated out. The mixture was stirred for a further 2 hours under reflux, concentrated to half in vacuo and introduced into 1 liter of ice water. The white precipitate was filtered off, dried over phosphorus pentoxide and recrystallized from about 300 ml of petroleum ether. 147 g (76% of theory) of 2-(3',4' -dichlorophenylthio)-5-trifluoromethyl-1,3,4-thiadiazole of melting point 46° C were obtained.